![molecular formula C19H12F6N4O2 B1191574 ASP4132](/img/no-structure.png)
ASP4132
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
ASP4132 is a molecule with potential antineoplastic activity. Upon oral administration, this compound affects oxidative phosphorylation in mitochondria of metabolically-active tumor cells, which reduces both energy production and tumor cell proliferation. Mitoc
Scientific Research Applications
Anti-Cancer Potential in Non-Small Cell Lung Cancer
ASP4132, an orally active AMPK activator, has demonstrated significant anti-cancer activity against non-small cell lung cancer (NSCLC) cells. In both primary NSCLC cells and established cell lines, this compound inhibited cell growth, proliferation, cell cycle progression, as well as migration and invasion. It induced robust apoptosis and programmed necrosis in NSCLC cells, affecting mitochondrial processes. Additionally, in vivo studies showed that oral administration of this compound inhibited NSCLC xenograft growth in mice, indicating its potential as a promising therapeutic agent in NSCLC treatment (Xia et al., 2021).
Mitochondrial Complex I Inhibition
This compound's role in affecting mitochondrial oxidative phosphorylation in metabolically-active tumor cells is significant. It reduces energy production and tumor cell proliferation. The hyperactivation of mitochondrial oxidative phosphorylation in tumor cells is crucial for their proliferation, and the inhibition by this compound can be an effective strategy for antineoplastic activity (Definitions, 2020).
Phase I Clinical Trial Insights
A phase I dose-escalation/dose-expansion study assessed the safety, tolerability, and pharmacokinetics of this compound in patients with treatment refractory advanced solid tumors. Although the lower dose of 5 mg was well-tolerated, higher doses led to dose-limiting toxicities such as fatigue and lactic acidosis. This study highlighted the limited clinical activity of this compound at tolerable doses and suggested the need for further research to determine its potential in cancer treatment (Janku et al., 2021).
Development of Second-Generation AMPK Activators
Further research on this compound led to the identification of a second-generation clinical candidate for cancer treatment. This new compound, identified as 27b, is a potent, highly aqueous soluble, and metabolically stable AMPK activator with reduced hERG inhibitory activity compared to this compound. The development of 27b represents a step forward in creating more effective and safer AMPK activators for potential cancer therapy (Kuramoto et al., 2020).
Properties
Molecular Formula |
C19H12F6N4O2 |
---|---|
Appearance |
Solid powder |
synonyms |
ASP4132; ASP-4132; ASP 4132.; Unknown |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.